4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide

• IUPAC Name: N-(2-oxothiolan-3-yl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C14H17NO2S/c1-9(2)10-3-5-11(6-4-10)13(16)15-12-7-8-18-14(12)17/h3-6,9,12H,7-8H2,1-2H3,(H,15,16)
• InChI Key: FCFJMVBAZZUKPR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2CCSC2=O
• Molecular Formula: C14H17NO2S
• Molecular Weight: 263.36 g/mol

Description

4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide, also known as OTBIPA, is a synthetic compound that has been studied for its potential therapeutic applications. This compound has been shown to have a unique mechanism of action and has been the subject of scientific research in recent years. In

Mechanism of Action

4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has a unique mechanism of action that involves the inhibition of the proteasome, a cellular complex that is responsible for the degradation of proteins. By inhibiting the proteasome, 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide can induce apoptosis, or programmed cell death, in cancer cells. 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has also been shown to inhibit the production of pro-inflammatory cytokines, which contributes to its anti-inflammatory activity.
Biochemical and Physiological Effects:
4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide can induce apoptosis in cancer cells by inhibiting the proteasome. 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has also been shown to inhibit the production of pro-inflammatory cytokines, which contributes to its anti-inflammatory activity. In vivo studies have shown that 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide can inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in high purity and yield. It has a unique mechanism of action that makes it a potential candidate for the treatment of cancer and inflammatory diseases. However, there are also limitations to using 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide in lab experiments. It can be toxic to cells at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide. One area of research is to further explore its mechanism of action and how it can be optimized for therapeutic applications. Another area of research is to investigate the potential of 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide in combination with other drugs for the treatment of cancer and inflammatory diseases. Additionally, more studies are needed to evaluate the toxicity and safety of 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide in vivo. Overall, the potential therapeutic applications of 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide make it an exciting area of research for the future.

Scientific Research Applications

4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. 4-isopropyl-N-(2-oxotetrahydro-3-thienyl)benzamide has also been shown to have anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.